Cas no 208457-45-8 (1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester)
208457-45-8 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
CAS No:208457-45-8
MF:C9H7BrO4
MW:259.053482294083
CID:1396568
PubChem ID:23076910
Update Time:2025-04-20
1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
- 4-bromo-2-methoxycarbonylbenzoate
- CGZFKHATVZXBFS-UHFFFAOYSA-N
- 4-BROMO-2-(METHOXYCARBONYL)BENZOIC ACID
- SCHEMBL6072149
- 208457-45-8
- 4-bromo-2-methoxycarbonylbenzoic acid
- 4-bromo-1,2-benzenedicarboxylic acid 2-methyl ester
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- Inchi: 1S/C9H7BrO4/c1-14-9(13)7-4-5(10)2-3-6(7)8(11)12/h2-4H,1H3,(H,11,12)
- InChI Key: CGZFKHATVZXBFS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 256.94488
- Monoisotopic Mass: 257.95277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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